8-Aminoethyl-3-azabicyclo[3.2.1]octane

Specification

• CAS No.: 1341038-78-5
• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 2-(3-azabicyclo[3.2.1]octan-8-yl)ethanamine
• Standard InChI: InChI=1S/C9H18N2/c10-4-3-9-7-1-2-8(9)6-11-5-7/h7-9,11H,1-6,10H2
• Standard InChI Key: ZLIBDVLYDJRCMF-UHFFFAOYSA-N
• SMILES: C1CC2CNCC1C2CCN
• Canonical SMILES: C1CC2CNCC1C2CCN

Introduction

8-Aminoethyl-3-azabicyclo[3.2.1]octane is a chemical compound with the molecular formula C14H26N2O2 and a molecular weight of 254.370 g/mol. It is often encountered in its hydrochloride form, which is a pale-yellow to yellow-brown sticky oil or semi-solid substance. This compound is part of a broader class of azabicyclooctanes, which have been studied for various biological activities.

Synthesis and Preparation

The synthesis of 8-Aminoethyl-3-azabicyclo[3.2.1]octane typically involves the modification of existing azabicyclooctane derivatives. Detailed synthesis protocols are not widely available in the literature, but it is likely that the compound is prepared through reactions involving the introduction of an aminoethyl group to a suitable precursor.

Biological Activities and Applications

While specific biological activities of 8-Aminoethyl-3-azabicyclo[3.2.1]octane are not extensively documented, compounds within the azabicyclooctane family have been studied for various pharmacological effects. For example, some azabicyclooctanes are known to act as mu opioid receptor antagonists or monoamine reuptake inhibitors. These activities suggest potential applications in treating conditions related to opioid use or neurological disorders.

Research Findings and Future Directions

Research on azabicyclooctane derivatives, including those with modifications similar to 8-Aminoethyl-3-azabicyclo[3.2.1]octane, has focused on their potential therapeutic applications. For instance, mu opioid receptor antagonists can be used to mitigate opioid-induced bowel dysfunction without interfering with analgesic effects. Similarly, monoamine reuptake inhibitors are explored for treating depression, anxiety, and other neurological conditions.

Application	Description
Mu Opioid Receptor Antagonism	Potential use in treating opioid-induced bowel dysfunction
Monoamine Reuptake Inhibition	Potential use in treating depression, anxiety, and other neurological disorders